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Compound of Interest

Compound Name: 2-Hydroxypropyl laurate

CAS No.: 142-55-2

Cat. No.: B093165

Get Quote

For researchers, scientists, and drug development professionals, the precise characterization

of a compound's solubility is a cornerstone of effective formulation. It is a fundamental

parameter that dictates bioavailability, dictates manufacturing processes, and ultimately

influences the therapeutic efficacy and stability of the final product. 2-Hydroxypropyl laurate,

a non-ionic surfactant and ester of significant interest in the pharmaceutical and cosmetic

industries, is no exception. Its performance as an emulsifier, solubilizing agent, and skin-

conditioning agent is intrinsically linked to its behavior in various solvent systems.[1]

This guide moves beyond simplistic descriptors to provide a comprehensive, in-depth technical

overview of the solubility profile of 2-Hydroxypropyl laurate. Herein, we will not only

consolidate the existing knowledge but also present a robust, field-proven experimental

framework for the precise determination of its solubility. The methodologies detailed are

designed to be self-validating, ensuring the generation of reliable, reproducible, and accurate

data essential for informed decision-making in research and development.

Physicochemical Characteristics of 2-
Hydroxypropyl Laurate
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2-Hydroxypropyl laurate (CAS No. 142-55-2) is the ester formed from the reaction of lauric

acid and propylene glycol.[1] Its amphiphilic structure, comprising a lipophilic 12-carbon laurate

tail and a more hydrophilic hydroxypropyl head group, is the key to its surface-active properties.

[2] This dual nature allows it to reduce interfacial tension between immiscible liquids like oil and

water, making it a valuable emulsifier.[3]

Key Physicochemical Properties:

Property Value Reference

Molecular Formula C₁₅H₃₀O₃ [4]

Molecular Weight 258.4 g/mol [5]

Appearance Colorless to pale yellow liquid [5]

Density ~0.92 g/cm³ at 20°C [6]

Boiling Point 362.5°C at 760 mmHg [6]

Water Solubility
4.5 mg/L at 20°C (Practically

Insoluble)
[6]

The principle of "like dissolves like" is fundamental to understanding the solubility of this ester.

[7] The long hydrocarbon chain of the laurate moiety dictates its affinity for non-polar, lipophilic

solvents, while the hydroxyl group provides a degree of polarity, influencing its interaction with

polar solvents.[2]

Qualitative and Quantitative Solubility Profile
Existing data provides a solid qualitative and foundational quantitative understanding of 2-
Hydroxypropyl laurate's solubility across a spectrum of solvents. As a lipophilic ester, it

demonstrates predictable behavior, being readily soluble in organic solvents while exhibiting

very limited solubility in aqueous media.

Table 2: Summary of 2-Hydroxypropyl Laurate Solubility
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Solvent Solvent Type
Solubility
Description

Quantitative
Value (at 20°C)

Reference

Water Polar Protic
Practically

Insoluble
4.5 mg/L [6]

Ethanol Polar Protic Very Soluble
Data not

specified
[6]

Methanol Polar Protic Very Soluble
Data not

specified
[6]

Methylene

Chloride
Polar Aprotic Very Soluble

Data not

specified
[6]

Oils (general) Non-polar Soluble
Data not

specified
[5]

While terms like "very soluble" are informative, they lack the precision required for rigorous

formulation development. Factors such as exact concentration, temperature, and the presence

of other excipients can significantly alter a formulation's stability and performance.[8] Therefore,

a standardized experimental protocol to determine precise solubility values is essential.

Experimental Protocol for Quantitative Solubility
Determination
As a Senior Application Scientist, I advocate for a robust, self-validating protocol that combines

the principles of isothermal equilibrium saturation with a precise analytical quantification

method, such as High-Performance Liquid Chromatography (HPLC). This approach ensures

accuracy and reproducibility.

Principle: The Isothermal Equilibrium Method
The core principle involves creating a saturated solution of 2-Hydroxypropyl laurate in the

solvent of interest at a constant temperature. An excess of the solute is added to the solvent

and agitated for a sufficient duration to ensure that equilibrium is reached. After equilibration,

the undissolved solute is separated, and the concentration of the dissolved solute in the clear

supernatant is accurately measured.
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Visualizing the Workflow
A clear understanding of the experimental sequence is crucial for successful execution. The

following diagram outlines the logical flow of the solubility determination process.
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Phase 1: Preparation

Phase 2: Equilibration

Phase 3: Separation & Dilution

Phase 4: Quantification

Accurately weigh excess
2-Hydroxypropyl laurate

Add to a known volume
of the chosen solvent in a sealed vial

  Dispersion

Agitate at a constant
temperature (e.g., 25°C)

for 24-48 hours

  Saturation

Allow solution to settle,
maintaining temperature

  Phase Separation

Withdraw an aliquot of the
clear supernatant

  Sampling

Filter through a 0.45 µm
PTFE syringe filter

  Clarification

Accurately dilute the filtrate
with mobile phase

  Sample Prep

Analyze by validated
HPLC-UV/MS method

  Injection

Determine concentration
using a calibration curve

  Data Processing

Calculate original solubility
(mg/mL or g/100mL)

  Final Calculation

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination.
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Detailed Step-by-Step Methodology
Materials and Equipment:

2-Hydroxypropyl laurate (high purity)

Selected solvents (HPLC grade): Ethanol, Methanol, Methylene Chloride, cosmetic oils (e.g.,

Isopropyl Myristate, Caprylic/Capric Triglyceride)

Analytical balance

Scintillation vials with screw caps

Orbital shaker with temperature control

Calibrated pipettes

Syringes and 0.45 µm PTFE syringe filters

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry

(MS) detector

C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2-Hydroxypropyl laurate (e.g., ~500 mg) to a series of 20 mL

glass scintillation vials. The key is to ensure a visible amount of undissolved solid remains

after equilibration.

Accurately pipette a known volume (e.g., 10.0 mL) of each selected solvent into the

corresponding vials.

Securely cap the vials to prevent solvent evaporation.
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Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C).

Agitate the samples at a moderate speed (e.g., 150 rpm) for 24 to 48 hours. A preliminary

time-point study can be conducted to confirm the time required to reach equilibrium.

Sample Collection and Preparation:

After the equilibration period, stop the shaker and allow the vials to stand undisturbed in

the temperature-controlled environment for at least 2 hours to allow the excess solid to

settle.

Carefully withdraw a 1.0 mL aliquot from the clear supernatant, ensuring no solid particles

are disturbed.

Immediately filter the aliquot through a 0.45 µm PTFE syringe filter into a clean vial. This

step is critical to remove any suspended microparticles.

Perform an accurate serial dilution of the filtrate with the HPLC mobile phase to bring the

concentration within the linear range of the calibration curve. The dilution factor must be

precisely recorded.

Quantification via HPLC:

Develop and validate an HPLC method for the quantification of 2-Hydroxypropyl laurate.

A reverse-phase method is typically suitable.

Mobile Phase: Acetonitrile and water are common choices for reverse-phase

chromatography of esters.[3]

Column: C18, 4.6 x 150 mm, 5 µm.

Detection: UV detection (e.g., at 210 nm) is often sufficient for esters lacking a strong

chromophore, or Mass Spectrometry for higher sensitivity and specificity.

Prepare a series of calibration standards of 2-Hydroxypropyl laurate of known

concentrations in the mobile phase.
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Inject the prepared sample dilutions and the calibration standards into the HPLC system.

Generate a calibration curve by plotting the peak area against the concentration of the

standards. The curve must demonstrate good linearity (R² > 0.999).

Determine the concentration of 2-Hydroxypropyl laurate in the diluted sample by

interpolating its peak area from the calibration curve.

Calculation of Solubility:

Calculate the concentration in the original saturated solution by multiplying the measured

concentration by the dilution factor.

Express the final solubility in appropriate units, such as mg/mL or g/100 mL.

System Validation and Trustworthiness
To ensure the trustworthiness of the generated data, the following must be implemented:

Method Validation: The HPLC method must be validated for linearity, accuracy, precision,

and specificity according to established guidelines.

Equilibrium Confirmation: Analyze samples at multiple time points (e.g., 24, 36, and 48

hours) to confirm that the concentration in the supernatant has reached a plateau, indicating

true equilibrium.

Blanks and Controls: Run solvent blanks to ensure no interfering peaks are present.

Triplicate Analysis: Each solubility determination should be performed in triplicate to ensure

reproducibility and to calculate standard deviation.

Factors Influencing the Solubility of 2-
Hydroxypropyl Laurate
The solubility of a non-ionic surfactant like 2-Hydroxypropyl laurate is not a static value but is

influenced by several environmental and structural factors.

Caption: Key Factors Influencing Surfactant Solubility.
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Temperature: The solubility of esters and surfactants in organic solvents generally increases

with temperature.[2] This is a critical consideration for both manufacturing processes, which

may involve heating, and for product stability during storage.

Solvent Polarity: As demonstrated in Table 2, 2-Hydroxypropyl laurate is highly soluble in a

range of organic solvents. Its long hydrocarbon tail favors interaction with non-polar (oils)

and moderately polar (methylene chloride) solvents, while the polar headgroup allows for

solubility in polar alcohols like ethanol and methanol.[2]

Molecular Structure: The balance between the hydrophilic (hydroxypropyl) and lipophilic

(laurate) portions of the molecule is key. A longer fatty acid chain would generally decrease

solubility in polar solvents and increase it in non-polar solvents.[8]

Presence of Other Substances: In a final formulation, the presence of other excipients, such

as co-solvents or other surfactants, can significantly impact the overall solubility of 2-
Hydroxypropyl laurate through complex intermolecular interactions.

Conclusion: A Framework for Precise
Characterization
The solubility profile of 2-Hydroxypropyl laurate is a critical dataset for any scientist or

professional involved in its formulation. While qualitative data provides a useful starting point, it

is insufficient for the demands of modern product development. The isothermal equilibrium

saturation method, coupled with a validated HPLC quantification protocol, offers a robust and

reliable pathway to generating the precise, quantitative data needed. By understanding and

meticulously controlling the experimental variables, researchers can build a comprehensive

solubility profile, enabling the rational design of stable, effective, and high-quality

pharmaceutical and cosmetic products. This guide provides the foundational knowledge and

the practical framework to achieve that goal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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